Cas no 75220-37-0 (Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI))

Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI) structure
75220-37-0 structure
Product Name:Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI)
CAS No:75220-37-0
MF:C21H28O4
MW:344.444626808167
CID:565749
PubChem ID:173380
Update Time:2025-04-19

Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI)
    • 19-oxo-deoxycorticosterone
    • 21-Hydroxy-4-pregnen-3,19,20-trione
    • Pregn-4-en-19-al, 21-hydroxy-3,20-dioxo-
    • DTXSID50996681
    • (2S,14S,15S)-14-(2-hydroxyacetyl)-15-methyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-2-carbaldehyde
    • 21-hydroxy-3,20-dioxopregn-4-en-19-al
    • CHEBI:174650
    • 19-Oxodeoxycorticosterone
    • UDQ5NZQ2S8
    • (8S,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-13-methyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
    • 75220-37-0
    • SCHEMBL11102334
    • Inchi: 1S/C21H28O4/c1-20-8-7-17-15(16(20)4-5-18(20)19(25)11-22)3-2-13-10-14(24)6-9-21(13,17)12-23/h10,12,15-18,22H,2-9,11H2,1H3/t15-,16-,17-,18+,20-,21+/m0/s1
    • InChI Key: PDNIPWXQYQYCSU-ZOCXKQACSA-N
    • SMILES: O=C(CO)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C=O)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 344.19884
  • Monoisotopic Mass: 344.198759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.4
  • XLogP3: 2

Experimental Properties

  • Density: 1.21
  • Boiling Point: 525.5°C at 760 mmHg
  • Flash Point: 285.7°C
  • Refractive Index: 1.569
  • PSA: 71.44
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